molecular formula C7H8N4 B6152350 1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine CAS No. 2172072-40-9

1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine

Cat. No. B6152350
CAS RN: 2172072-40-9
M. Wt: 148.2
InChI Key:
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Description

1-Methyl-1H-pyrazolo[3,4-c]pyridin-4-amine is a heterocyclic compound . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .


Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which are structurally similar to 1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine, has been extensively studied . The synthetic methods are systematized according to the method to assemble the pyrazolopyridine system .


Molecular Structure Analysis

1H-Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described .


Chemical Reactions Analysis

The chemical reactions of 1H-pyrazolo[3,4-b]pyridine derivatives have been reviewed, with methods for the synthesis systematized according to the method to assemble the pyrazolopyridine system .

Mechanism of Action

Pyrazolo[3,4-b]pyridine derivatives have been studied as TRK inhibitors . Tropomyosin receptor kinases (TRKs) are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression cause cancer .

Future Directions

The future directions of research on 1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine and similar compounds could involve further exploration of their potential as TRK inhibitors . This could include the synthesis of new derivatives and evaluation of their activities to inhibit TRKA .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine involves the reaction of 4-chloropyrazolo[3,4-c]pyridine with methylamine followed by reduction of the resulting intermediate.", "Starting Materials": [ "4-chloropyrazolo[3,4-c]pyridine", "Methylamine", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: 4-chloropyrazolo[3,4-c]pyridine is reacted with excess methylamine in methanol at reflux temperature for several hours.", "Step 2: The reaction mixture is cooled and excess methylamine is removed under reduced pressure.", "Step 3: Sodium borohydride is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours.", "Step 4: The reaction mixture is quenched with water and extracted with ethyl acetate.", "Step 5: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain the desired product, 1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine." ] }

CAS RN

2172072-40-9

Product Name

1-methyl-1H-pyrazolo[3,4-c]pyridin-4-amine

Molecular Formula

C7H8N4

Molecular Weight

148.2

Purity

95

Origin of Product

United States

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